1-(4-Cyclopropyl-piperazin-1-yl)-2,2,2-trifluoro-ethanone

• Molecular Formula: C9H13F3N2O
• Molecular Weight: 222.21 g/mol
• IUPAC Name: 1-(4-cyclopropylpiperazin-1-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C9H13F3N2O/c10-9(11,12)8(15)14-5-3-13(4-6-14)7-1-2-7/h7H,1-6H2
• InChI Key: VVDHSTZVIDGPGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCN(CC2)C(=O)C(F)(F)F

Description

1-(4-Cyclopropyl-piperazin-1-yl)-2,2,2-trifluoro-ethanone is a useful research compound. Its molecular formula is C9H13F3N2O and its molecular weight is 222.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product prepared as in Example 8 above, methanesulfonic acid 2-[(2-methanesulfonyloxy-ethyl)-(2,2,2-trifluoro-acetyl)-amino]-ethyl ester (3.6 g) was dissolved in THF (18 mL). Cyclopropylamine (1.14 g, 20 mmol) was then added neat to the reaction mixture. The reaction mixture was then heated at 48° C. for 72 hours. The reaction mixture was then concentrated to a thick oil and the oil was chromatographed using 25-35% ethylacetate-hexanes mixture to yield the title compound as the late eluting fraction and isolated as thick brown oil.